Cas no 1021207-13-5 (4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide)
4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-[(4-fluorobenzoyl)amino]-N-[2-(2-phenylbutanoylamino)ethyl]benzamide
- 4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide
- 4-fluoro-N-(4-((2-(2-phenylbutanamido)ethyl)carbamoyl)phenyl)benzamide
- VU0637846-1
- F5226-0522
- 1021207-13-5
- AKOS024501157
-
- Inchi: 1S/C26H26FN3O3/c1-2-23(18-6-4-3-5-7-18)26(33)29-17-16-28-24(31)19-10-14-22(15-11-19)30-25(32)20-8-12-21(27)13-9-20/h3-15,23H,2,16-17H2,1H3,(H,28,31)(H,29,33)(H,30,32)
- InChI Key: OIKIIUAHSXDXRI-UHFFFAOYSA-N
- SMILES: C(NCCNC(=O)C(C1=CC=CC=C1)CC)(=O)C1=CC=C(NC(=O)C2=CC=C(F)C=C2)C=C1
Computed Properties
- Exact Mass: 447.19581986g/mol
- Monoisotopic Mass: 447.19581986g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 87.3Ų
4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5226-0522-2μmol |
4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide |
1021207-13-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5226-0522-5μmol |
4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide |
1021207-13-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5226-0522-10μmol |
4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide |
1021207-13-5 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5226-0522-20μmol |
4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide |
1021207-13-5 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5226-0522-1mg |
4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide |
1021207-13-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5226-0522-2mg |
4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide |
1021207-13-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5226-0522-3mg |
4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide |
1021207-13-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5226-0522-4mg |
4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide |
1021207-13-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5226-0522-5mg |
4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide |
1021207-13-5 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5226-0522-10mg |
4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide |
1021207-13-5 | 10mg |
$79.0 | 2023-09-10 |
4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide
Introduction to 4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide (CAS No. 1021207-13-5) and Its Emerging Applications in Chemical Biology
The compound 4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide, identified by the CAS number 1021207-13-5, represents a sophisticated molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its intricate structure, featuring a fluorinated benzamide core linked to a carbamoyl group and an amide-derived side chain, positions it as a versatile scaffold for drug discovery and molecular intervention studies.
Recent advancements in medicinal chemistry have underscored the importance of fluorinated aromatic compounds in enhancing bioactivity and metabolic stability. The presence of a fluoro substituent at the para position of the benzamide ring in this molecule is particularly noteworthy, as fluorine atoms are well-documented in improving binding affinity and selectivity when incorporated into pharmacophores. This modification has been extensively explored in the development of kinase inhibitors, anticancer agents, and antimicrobial compounds, where subtle changes in electronic properties can dramatically alter biological outcomes.
The N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl) moiety introduces a complex amide-based structure that may contribute to specific interactions with biological targets. This segment resembles motifs found in protease inhibitors and receptor modulators, suggesting that the compound could exhibit inhibitory activity against certain enzymes or receptors. The 2-phenylbutanamido group, in particular, adds an aliphatic chain with aromatic character, which may influence solubility and binding properties. Such structural features are often rationally designed to optimize pharmacokinetic profiles while maintaining high target specificity.
In the context of current research, molecules like 4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide are being investigated for their potential as modulators of protein-protein interactions (PPIs). PPIs play pivotal roles in numerous cellular processes, making them attractive but challenging targets for drug development. The benzamide scaffold is known to engage in hydrogen bonding networks, which could facilitate binding to hydrophobic pockets or polar residues on protein surfaces. The fluorine atom further enhances such interactions by modulating electronic distributions around the aromatic ring.
Moreover, the compound’s structural complexity allows for derivatization into libraries of analogs, enabling high-throughput screening (HTS) campaigns to identify lead compounds for therapeutic intervention. Such libraries are instrumental in academic and industrial research settings, where rapid identification of bioactive molecules is crucial. The CAS number 1021207-13-5 serves as a unique identifier for this compound, ensuring consistency in literature references and synthetic protocols.
Emerging studies also highlight the role of fluorinated benzamides in neurodegenerative diseases research. The ability of these molecules to cross the blood-brain barrier and interact with neuronal receptors has been explored for potential applications in treating conditions such as Alzheimer’s disease and Parkinson’s disease. The fluoro group’s electronic effects may enhance penetration through lipid membranes, while the amide functionalities provide opportunities for further chemical modifications aimed at improving CNS penetration and reducing off-target effects.
From a synthetic chemistry perspective, 4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide exemplifies the sophistication achievable through multi-step organic synthesis. Key challenges include regioselective functionalization of the aromatic ring and installation of the complex side chain without compromising overall molecular integrity. Advances in catalytic methods and protecting group strategies have made such syntheses more efficient, enabling researchers to explore novel derivatives with tailored properties.
The compound’s potential extends beyond traditional pharmaceutical applications into agrochemicals and material science. Fluorinated aromatic compounds are increasingly recognized for their role in crop protection agents due to their stability under environmental stressors. Additionally, their unique electronic properties make them candidates for organic electronics components, where precise control over molecular architecture is essential for optimizing performance.
In conclusion, 4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide (CAS No. 1021207-13-5) stands as a testament to the ingenuity of modern chemical biology research. Its multifaceted structure offers opportunities for therapeutic development across diverse disease areas while serving as a platform for exploring new synthetic methodologies. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing both fundamental science and applied technologies.
1021207-13-5 (4-fluoro-N-(4-{[2-(2-phenylbutanamido)ethyl]carbamoyl}phenyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)